Cas no 9032-43-3 (Cellulose Sulfate Gel (Technical Grade))

• Product Name: Cellulose Sulfate Gel (Technical Grade)
• CAS No: 9032-43-3
• MF: C₃₀H₃₅NO₃
• MW: 457.603808641434
• CID: 805583
• PubChem ID: 154413
• Update Time: 2025-10-30

Cellulose Sulfate Gel (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Cellulose, sulfate, sodium salt
• Cellulose Sulfate Gel
• Cellulose sulfate
• Ormeloxifene, (+)-
• 1-[2-[4-[(3S,4S)-7-methoxy-2,2-dimethyl-3-phenyl-3,4-dihydrochromen-4-yl]phenoxy]ethyl]pyrrolidine
• UNII-V994WJY688
• D08301
• CAS-31477-60-8
• 9032-43-3
• Ormeloxifene
• NCGC00181100-01
• CHEMBL284200
• Centron (TN)
• SCHEMBL6863582
• (+)-CENTCHROMAN
• D-CENTCHROMAN
• PYRROLIDINE, 1-(2-(4-(3,4-DIHYDRO-7-METHOXY-2,2-DIMETHYL-3-PHENYL-2H-1-BENZOPYRAN-4-YL)PHENOXY)ETHYL)-, (3S-TRANS)-
• AKOS040745284
• 1-(2-(4-((3S,4S)-3,4-DIHYDRO-7-METHOXY-2,2-DIMETHYL-3-PHENYL-2H-1-BENZOPYRAN-4-YL)PHENOXY)ETHYL)PYRROLIDINE
• V994WJY688
• 78994-25-9
• 31477-60-8
• DTXCID901473968
• NS00126802
• DTXSID6046844
• Pyrrolidine, 1-(2-(4-((3S,4S)-3,4-dihydro-7-methoxy-2,2-dimethyl-3-phenyl-2H-1-benzopyran-4-yl)phenoxy)ethyl)-
• Q7103387
• Tox21_112716
• REL-ORMELOXIFENE
• CENTCHROMAN
• Cellulose Sulfate Gel (Technical Grade)

• Inchi： 1S/C30H35NO3/c1-30(2)29(23-9-5-4-6-10-23)28(26-16-15-25(32-3)21-27(26)34-30)22-11-13-24(14-12-22)33-20-19-31-17-7-8-18-31/h4-6,9-16,21,28-29H,7-8,17-20H2,1-3H3/t28-,29+/m0/s1
• InChI Key： XZEUAXYWNKYKPL-URLMMPGGSA-N
• SMILES： O1C2C=C(C=CC=2[C@H](C2C=CC(=CC=2)OCCN2CCCC2)[C@@H](C2C=CC=CC=2)C1(C)C)OC

Computed Properties

• Exact Mass: 457.262
• Monoisotopic Mass: 457.262
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.2
• Topological Polar Surface Area: 30.9A^2

Experimental Properties

• Density: 1.104
• Melting Point: Nota available
• Boiling Point: 556.3°Cat760mmHg
• Flash Point: 145.6°C
• Refractive Index: 1.571

Cellulose Sulfate Gel (Technical Grade) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 7-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 7-O-methylated isoflavonoids

Additional information on Cellulose Sulfate Gel (Technical Grade)

Comprehensive Guide to Cellulose Sulfate Gel (Technical Grade) (CAS No. 9032-43-3): Properties, Applications, and Innovations

Cellulose Sulfate Gel (Technical Grade), identified by its CAS No. 9032-43-3, is a chemically modified polysaccharide derivative renowned for its unique rheological and functional properties. This anionic polymer is synthesized through the controlled sulfation of cellulose, resulting in a water-soluble gel with high viscosity, shear-thinning behavior, and exceptional biocompatibility. As a technical-grade material, it is widely utilized in industrial applications where precise rheological control and stability are paramount.

The molecular structure of Cellulose Sulfate Gel features sulfate ester groups (–OSO₃H) grafted onto the cellulose backbone, enhancing its hydrophilicity and ionic character. This modification grants the gel its distinctive thixotropic properties, making it ideal for formulations requiring reversible viscosity changes under shear stress. With a typical sulfate content ranging from 10% to 20%, the gel exhibits pH-dependent solubility and forms stable colloidal dispersions in aqueous systems.

In recent years, the demand for sustainable biopolymers like Cellulose Sulfate Gel has surged, driven by environmental concerns and regulatory shifts toward green chemistry. Researchers and manufacturers are actively exploring its potential as an eco-friendly alternative to synthetic thickeners in coatings, adhesives, and personal care products. Its biodegradability and low toxicity align with the circular economy principles, addressing consumer preferences for sustainable ingredients.

One of the most searched topics related to CAS No. 9032-43-3 is its role in drug delivery systems. Due to its mucoadhesive properties and controlled-release capabilities, Cellulose Sulfate Gel is investigated for topical and mucosal applications, such as vaginal microbicides and wound dressings. Studies highlight its ability to enhance the bioavailability of active pharmaceutical ingredients (APIs) while minimizing systemic side effects.

From an industrial perspective, technical-grade Cellulose Sulfate Gel is valued for its compatibility with other polymers and additives. It acts as a synergist in ceramic slurries, textile printing pastes, and agricultural formulations, where its shear-thinning behavior improves processing efficiency. Users frequently search for "cellulose sulfate gel viscosity modifiers" or "non-Newtonian fluid applications," reflecting its niche in specialized manufacturing.

Quality control of Cellulose Sulfate Gel (Technical Grade) involves rigorous testing for sulfate content, degree of substitution (DS), and microbial limits. Advanced analytical techniques like FTIR and HPLC ensure batch-to-batch consistency, a critical factor for industrial buyers. The gel’s stability under varying temperatures and ionic strengths makes it a reliable choice for formulations exposed to harsh conditions.

Emerging trends include the integration of Cellulose Sulfate Gel into 3D bioprinting inks, where its viscoelastic properties support cell-laden structures. This aligns with the growing interest in regenerative medicine and tissue engineering. Additionally, its use in plant-based meat alternatives as a texture modifier has gained traction, catering to the booming vegan food market.

In summary, Cellulose Sulfate Gel (Technical Grade) (CAS 9032-43-3) represents a versatile, sustainable material bridging multiple industries. Its adaptability to evolving technological and environmental demands ensures its relevance in both established and cutting-edge applications.